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Compound of Interest

Compound Name: Cobalt(II) phosphate

Cat. No.: B085627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cobalt(II) phosphate, a versatile

inorganic compound with significant applications in materials science, catalysis, and emerging

biological fields. This document details its chemical formula, crystal structure, physicochemical

properties, synthesis protocols, and key applications relevant to research and development.

Chemical Formula and Nomenclature
Cobalt(II) phosphate is an inorganic compound consisting of cobalt(II) cations (Co²⁺) and

phosphate anions (PO₄³⁻). The need to balance the +2 charge of the cobalt ion and the -3

charge of the phosphate ion dictates the chemical formula.[1]

The primary forms of cobalt(II) phosphate are:

Anhydrous Cobalt(II) Phosphate: The chemical formula is Co₃(PO₄)₂.[2][3][4] It is also

known by other names such as cobaltous phosphate, cobalt orthophosphate, and the

pigment name Cobalt Violet.[3][5]

Hydrated Cobalt(II) Phosphate: The compound readily forms hydrates, with the most

common being the tetrahydrate and octahydrate.

Cobalt(II) phosphate tetrahydrate: Co₃(PO₄)₂·4H₂O[2][3]

Cobalt(II) phosphate octahydrate: Co₃(PO₄)₂·8H₂O[6][7]
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The relationship between these forms is primarily governed by the presence or absence of

water, as illustrated in the diagram below.

Anhydrous
Co₃(PO₄)₂

Tetrahydrate
Co₃(PO₄)₂·4H₂O

Hydration   Heating (Dehydration)  

Octahydrate
Co₃(PO₄)₂·8H₂O

  Heating (Dehydration)  

Aqueous Co²⁺ + PO₄³⁻
Ions in Solution

Precipitation

Precipitation

Click to download full resolution via product page

Fig. 1: Relationship between forms of Cobalt(II) Phosphate.

Physicochemical Properties
Cobalt(II) phosphate is a violet or purple crystalline solid.[3][4] It is noted for its high thermal

stability and general insolubility in water, though it will dissolve in strong acids.[3][4] Key

quantitative data are summarized in the tables below.

Table 1: Chemical Identifiers for Cobalt(II) Phosphate
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Identifier Anhydrous Tetrahydrate Octahydrate

CAS Number 13455-36-2[3][8] 10294-50-5[3] 10294-50-5[7][9]

Molecular Formula
Co₃(PO₄)₂ or

Co₃O₈P₂[5][8]
Co₃(PO₄)₂·4H₂O Co₃H₁₆O₁₆P₂[9][10]

PubChem CID 61615[3][5] - 202398[7][9]

| EC Number | 236-655-6[3][5] | - | 629-341-9[9] |

Table 2: Physical and Chemical Properties of Anhydrous Cobalt(II) Phosphate

Property Value

Molar Mass 366.74 g/mol [3][5]

Appearance Violet solid[2][3]

Density 3.81 g/cm³[2][3]

Melting Point 1,160 °C (2,120 °F)[2][3]

Solubility in Water Insoluble[2][3][4]

Solubility Product (Ksp) 2.05 × 10⁻³⁵[3]

Magnetic Susceptibility (χ) +28,110.0·10⁻⁶ cm³/mol[3]

| Refractive Index (n_D) | 1.7[3][11] |

Crystal Structure
According to X-ray crystallography, anhydrous cobalt(II) phosphate possesses a monoclinic

crystal structure and belongs to the P2₁/c space group.[12][13] The structure is characterized

by discrete phosphate anions (PO₄³⁻) that bridge the cobalt(II) centers.[2][3]

A notable feature of the Co₃(PO₄)₂ structure is the presence of two distinct coordination

environments for the Co²⁺ ions, which exist in a 1:2 ratio.[2][3][6]
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Pentacoordinate Cobalt: One-third of the cobalt ions are bonded to five oxygen atoms,

forming distorted trigonal bipyramids (CoO₅).[12][13]

Octahedral Cobalt: Two-thirds of the cobalt ions are bonded to six oxygen atoms, forming

octahedra (CoO₆).[12][13]

These polyhedra share corners and edges with each other and with the linking PO₄ tetrahedra,

creating a complex three-dimensional framework.[12][13] The Co-O bond distances range from

1.97 to 2.25 Å in the trigonal bipyramids and 2.06 to 2.17 Å in the octahedra.[12][13]

Anhydrous Co₃(PO₄)₂ Crystal Structure

Coordination Environments (1:2 Ratio)

Co²⁺ Ions

Pentacoordinate
(Distorted Trigonal Bipyramid)

1/3 of Co²⁺

Octahedral
(Six-coordinate)

2/3 of Co²⁺

PO₄³⁻ Anions
(Tetrahedra)

Links via Links via
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Fig. 2: Cobalt Ion Coordination in Anhydrous Co₃(PO₄)₂.

The crystal structure of the hydrated forms, such as Co₃(PO₄)₂·8H₂O, incorporates water

molecules into the lattice, which participate in an extensive hydrogen-bonding network.

Experimental Protocols: Synthesis
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The synthesis of cobalt(II) phosphate is typically achieved through precipitation from aqueous

solutions, followed by thermal treatment if the anhydrous form is desired.

Protocol 1: Synthesis of Cobalt(II) Phosphate Tetrahydrate via Precipitation

This protocol describes the synthesis of Co₃(PO₄)₂·4H₂O by mixing aqueous solutions of a

soluble cobalt(II) salt and a soluble phosphate salt.[2][3]

Materials:

Cobalt(II) chloride (CoCl₂) or Cobalt(II) nitrate (Co(NO₃)₂)

Trisodium phosphate (Na₃PO₄) or Potassium hydrogen phosphate (K₂HPO₄)[6]

Deionized water

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Methodology:

Prepare Solutions: Prepare separate aqueous solutions of the cobalt(II) salt and the

phosphate salt. The precise concentration can be varied to control particle size.

Precipitation: Slowly add the phosphate solution to the vigorously stirred cobalt(II) salt

solution at room temperature. A violet precipitate of Co₃(PO₄)₂·4H₂O will form immediately.

Aging: Continue stirring the mixture for a period (e.g., 1-2 hours) to allow for particle

growth and uniform precipitation.

Isolation: Collect the solid precipitate by vacuum filtration.

Washing: Wash the collected solid several times with deionized water to remove soluble

by-products (e.g., NaCl), followed by a final wash with ethanol to aid in drying.

Drying: Dry the resulting violet powder in a low-temperature oven (e.g., 60-80 °C) to obtain

pure Co₃(PO₄)₂·4H₂O.
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Protocol 2: Preparation of Anhydrous Cobalt(II) Phosphate

The anhydrous form is obtained by the thermal dehydration of the hydrated precursor.[2][3][6]

Materials:

Cobalt(II) phosphate hydrate (e.g., Co₃(PO₄)₂·4H₂O from Protocol 1)

Crucible

High-temperature furnace

Methodology:

Placement: Place the dried cobalt(II) phosphate hydrate powder into a ceramic crucible.

Heating: Heat the crucible in a furnace. The conversion to the anhydrous form occurs

upon heating.[2][6] A temperature of several hundred degrees is typically required to

ensure all water of hydration is removed.

Cooling: After heating for a sufficient duration, allow the crucible to cool to room

temperature in a desiccator to prevent rehydration.

Result: The final product is anhydrous Co₃(PO₄)₂.
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Fig. 3: Experimental Workflow for Cobalt(II) Phosphate Synthesis.
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Applications in Research and Development
Cobalt(II) phosphate is not merely a pigment; its unique properties make it a subject of

interest in several advanced fields.

Catalysis: Thin films of cobalt phosphate have been identified as efficient and stable water

oxidation catalysts, a critical process for artificial photosynthesis and hydrogen fuel

production.[2][3] Nanoparticles have also been synthesized for electrocatalytic water

oxidation.[14]

Materials Science: The compound is studied for its potential use in battery technology,

particularly in enhancing the performance of lithium-ion batteries.[7] Its thermal stability

makes it useful as a component in ceramics and glass.[7][15]

Biological and Biomedical Applications: Research has indicated that cobalt phosphate

nanoparticles possess significant anti-acanthamoebic activity against Acanthamoeba

castellanii, a pathogen that can cause severe eye infections.[2] Furthermore, studies have

explored its cytotoxic effects against cancer cell lines, such as HeLa cells, with cytotoxicity

varying based on particle size.[2] It is also used as a micronutrient source in fertilizers to

support plant growth.[7]

Conclusion
Cobalt(II) phosphate, with the formula Co₃(PO₄)₂, is a well-characterized inorganic compound

with a complex crystal structure featuring both five- and six-coordinate cobalt ions.[2][12] Its

synthesis is straightforward via aqueous precipitation, and its hydrated and anhydrous forms

are readily interconvertible.[3] While traditionally used as a pigment, its modern applications in

catalysis, energy storage, and biomedicine make it a material of ongoing interest for scientists

and researchers.[2][3][7] The tunable properties of its nanostructures suggest a promising

future for this compound in advanced technological and therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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